Cas no 942009-82-7 (ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 942009-82-7
• MF: C₁₈H₁₄BrN₃O₅
• MW: 432.224863529205
• CID: 6274951
• PubChem ID: 16802222
• Update Time: 2025-05-24

ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-[(5-bromofuran-2-carbonyl)amino]-6-oxo-1-phenylpyridazine-3-carboxylate
• ethyl 4-(5-bromofuran-2-carboxamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• F2332-0087
• AKOS024640133
• 942009-82-7

• Inchi： 1S/C18H14BrN3O5/c1-2-26-18(25)16-12(20-17(24)13-8-9-14(19)27-13)10-15(23)22(21-16)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H,20,24)
• InChI Key： QJQQQCIVNIVWIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=CC(N(C3C=CC=CC=3)N=C2C(=O)OCC)=O)=O)O1

Computed Properties

• Exact Mass: 431.01168g/mol
• Monoisotopic Mass: 431.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Additional information on ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(5-Bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 942009-82-7)

The compound ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 942009-82-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this compound, which combines a bromofuran moiety with a dihydropyridazine core. The presence of the bromine atom at the 5-position of the furan ring is particularly noteworthy, as it may enhance the compound's reactivity and binding affinity to biological targets. Researchers have employed advanced synthetic techniques, such as multi-step organic reactions and catalysis, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated promising biological activities for ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate. Preliminary data suggest that it exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. Additionally, its interaction with certain protein targets has been investigated using molecular docking and X-ray crystallography, revealing key structural insights into its mechanism of action.

Further research has explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable information on its bioavailability and potential toxicity, which are critical for its development as a therapeutic agent. Computational modeling has also been utilized to predict its drug-likeness and optimize its chemical structure for enhanced efficacy and reduced side effects.

Despite these advancements, challenges remain in the clinical translation of ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate. Issues such as scalability of synthesis, stability under physiological conditions, and selectivity for target proteins need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, ethyl 4-(5-bromofuran-2-amido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate represents a promising scaffold for drug discovery, with its unique chemical structure and diverse biological activities. Continued research into its mechanisms and optimization of its properties will be crucial for its progression into preclinical and clinical development. This brief underscores the importance of interdisciplinary approaches in advancing the field of chemical biology and medicinal chemistry.